molecular formula C17H22N2O B5887212 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

Cat. No. B5887212
M. Wt: 270.37 g/mol
InChI Key: WQPJDNKQGAAPCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one, also known as DMT, is a naturally occurring psychedelic compound found in several plants and animals. DMT has gained significant attention in the scientific community due to its potential therapeutic applications and its unique mechanism of action.

Scientific Research Applications

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been the subject of significant scientific research due to its potential therapeutic applications. Studies have shown that 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one may have antidepressant, anxiolytic, and analgesic properties. Additionally, 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has been shown to have potential in the treatment of addiction, PTSD, and end-of-life anxiety. 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has also been studied for its potential as a tool for spiritual exploration and personal growth.

Mechanism of Action

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one acts on several neurotransmitter systems in the brain, including serotonin, dopamine, and norepinephrine. 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one binds to serotonin receptors, particularly the 5-HT2A receptor, which is thought to be responsible for its psychedelic effects. 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one also increases the release of dopamine and norepinephrine, which may contribute to its antidepressant and analgesic properties.
Biochemical and Physiological Effects:
5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has a rapid onset and short duration of action, typically lasting between 15-45 minutes when smoked or injected. During this time, users may experience intense visual and auditory hallucinations, altered perception of time and space, and a sense of ego dissolution. Physiological effects may include increased heart rate and blood pressure, pupil dilation, and changes in body temperature.

Advantages and Limitations for Lab Experiments

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one has several advantages as a tool for scientific research, including its rapid onset and short duration of action, which allows for precise control over experimental conditions. Additionally, 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is relatively non-toxic and has a low potential for abuse, making it a safer alternative to other psychedelic compounds. However, limitations of 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one research include the difficulty of obtaining the compound legally and the limited availability of research-grade 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one.

Future Directions

There are several future directions for 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one research, including further exploration of its therapeutic potential in the treatment of mental health disorders and addiction. Additionally, research is needed to better understand the long-term effects of 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one use and its potential for inducing spiritual experiences. Finally, more research is needed to develop safe and effective methods for administering 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one in a clinical setting.
Conclusion:
5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is a unique and complex compound with significant potential for scientific research and therapeutic applications. While much is still unknown about its mechanism of action and long-term effects, continued research on 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one is essential for advancing our understanding of the brain and developing new treatments for mental health disorders.

Synthesis Methods

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can be synthesized from various plant sources, including Mimosa hostilis, Psychotria viridis, and Acacia species. The most common method of synthesis involves extracting the compound from these plants using a solvent such as naphtha or ethanol. The extracted material is then purified using a process called recrystallization, which involves dissolving the compound in a solvent and allowing it to slowly crystallize out. 5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one can also be synthesized in a laboratory setting using a variety of chemical reactions, including the Leuckart-Wallach reaction and the Eschweiler-Clarke reaction.

properties

IUPAC Name

5,7-dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N2O/c1-12-6-4-5-7-13(12)14-18-8-16(2)9-19(14)11-17(3,10-18)15(16)20/h4-7,14H,8-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQPJDNKQGAAPCG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2N3CC4(CN2CC(C3)(C4=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,7-Dimethyl-2-(2-methylphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.